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Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet eine eingehende Untersuchung der thermischen Stabilität

von Ammoniumfumarat, einer Verbindung von zunehmendem Interesse im pharmazeutischen

Bereich. Das Verständnis des thermischen Verhaltens von pharmazeutischen Wirkstoffen und

Hilfsstoffen ist für die Gewährleistung der Produktqualität, -sicherheit und -wirksamkeit von

entscheidender Bedeutung. In diesem Dokument werden die wichtigsten thermischen

Eigenschaften von Ammoniumfumarat, detaillierte Versuchsprotokolle für dessen Analyse und

die potenziellen Zersetzungswege zusammengefasst.

Einleitung
Ammoniumfumarat, das Ammoniumsalz der Fumarsäure, wird in verschiedenen industriellen

Anwendungen eingesetzt, unter anderem als Lebensmittelzusatzstoff (E368). In der

pharmazeutischen Industrie wird es als potenzieller Gegenion zur Salzbildung von

pharmazeutischen Wirkstoffen (APIs) untersucht, um deren physikochemische Eigenschaften

wie Löslichkeit und Stabilität zu verbessern. Die thermische Stabilität ist ein kritischer

Parameter, der die Herstellungs-, Verarbeitungs- und Lagerbedingungen eines Arzneimittels

beeinflusst. Instabilität bei erhöhten Temperaturen kann zum Abbau des Wirkstoffs, zum Verlust

der Wirksamkeit und zur Bildung potenziell toxischer Verunreinigungen führen.

Thermische Analyse von Ammoniumfumarat:
Quantitative Daten
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Die thermische Stabilität von Ammoniumfumarat wird hauptsächlich mittels

thermogravimetrischer Analyse (TGA) und dynamischer Differenzkalorimetrie (DSC)

untersucht. Diese Techniken liefern wertvolle Informationen über Massenveränderungen und

thermische Ereignisse als Funktion der Temperatur.

Obwohl in der öffentlich zugänglichen Literatur spezifische TGA/DSC-Kurven für

Ammoniumfumarat nur begrenzt verfügbar sind, deuten verschiedene Quellen auf dessen

thermisches Verhalten hin. Ein Patent legt nahe, dass Ammoniumfumarat nicht bei

Temperaturen über 70 °C getrocknet werden sollte, was auf eine mögliche Zersetzung bei

höheren Temperaturen hindeutet.[1] Eine andere Quelle gibt an, dass Ammoniumfumarat bei

287 °C vollständig verdampft. Im Gegensatz dazu wird in einer kommerziellen Quelle erwähnt,

dass Diammoniumfumarat Schmelzpunkte von über 200 °C aufweist, was durch

thermogravimetrische Analyse bestätigt wurde, jedoch ohne Bereitstellung der eigentlichen

Daten.[2]

Zum Vergleich zeigt die Fumarsäure selbst einen signifikanten Massenverlust ab etwa 170 °C

und eine Sublimation mit einem starken endothermen Peak bei 273 °C. Die vollständige

Zersetzung wird bei etwa 300 °C beobachtet.[3][4]

Tabelle 1: Zusammenfassung der thermischen Eigenschaften von Ammoniumfumarat und

verwandten Verbindungen
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Verbindung Methode
Beobachtetes
Ereignis

Temperaturber
eich (°C)

Anmerkungen

Ammoniumfumar

at

Trocknungsempf

ehlung
Zersetzung > 70

Empfehlung aus

einem Patent zur

Herstellung.[1]

Ammoniumfumar

at
Nicht spezifiziert

Vollständige

Verdampfung
287

Angabe aus

einer

allgemeinen

chemischen

Beschreibung.

Diammoniumfum

arat
TGA (impliziert) Schmelzpunkt > 200

Angabe aus

einer

kommerziellen

Quelle, Daten

nicht gezeigt.[2]

Fumarsäure TGA
Beginn des

Massenverlusts
~170

Beginn der

Sublimation/Zers

etzung.[3]

Fumarsäure DSC

Endothermer

Peak

(Sublimation)

273

Starke

endotherme

Reaktion.[4]

Fumarsäure TGA
Vollständige

Zersetzung
~300

Vollständiger

Massenverlust.

[3]

Detaillierte Versuchsprotokolle
Die folgenden Protokolle beschreiben die Standardmethoden zur Durchführung der

thermogravimetrischen Analyse und der dynamischen Differenzkalorimetrie für

pharmazeutische Salze wie Ammoniumfumarat.[5][6][7][8]

Thermogravimetrische Analyse (TGA)
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Ziel: Bestimmung der thermischen Stabilität und des Zersetzungsprofils von Ammoniumfumarat

durch Messung der Massenänderung als Funktion der Temperatur.

Gerät: Ein kalibriertes thermogravimetrisches Analysegerät (z. B. Mettler Toledo TGA/SDTA

851e oder ein gleichwertiges Gerät).[6]

Probenvorbereitung:

Eine kleine Menge Ammoniumfumarat (typischerweise 5-10 mg) wird in einen inerten Tiegel

(z. B. Aluminiumoxid) eingewogen.[6]

Die genaue Masse der Probe wird vom Gerät aufgezeichnet.

Experimentelle Bedingungen:

Temperaturbereich: Raumtemperatur bis 400 °C (oder höher, je nach erwarteter

Zersetzung).

Heizrate: Eine lineare Heizrate von 10 °C/min wird typischerweise verwendet.

Atmosphäre: Ein inertes Gas wie Stickstoff mit einer konstanten Flussrate (z. B. 30-50

ml/min), um eine oxidative Zersetzung zu verhindern.[6]

Tiegel: Offener Aluminiumoxid- oder Platintiegel.

Durchführung:

Der gefüllte Tiegel wird in den TGA-Ofen gestellt.

Das Experiment wird mit den oben genannten Parametern gestartet.

Die Masse der Probe wird kontinuierlich aufgezeichnet, während die Temperatur ansteigt.

Die resultierende TGA-Kurve (Masse vs. Temperatur) und ihre erste Ableitung (DTG-Kurve)

werden analysiert, um die Onset-Temperatur der Zersetzung und die Temperaturen der

maximalen Zersetzungsraten zu bestimmen.

Dynamische Differenzkalorimetrie (DSC)
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Ziel: Untersuchung der thermischen Übergänge (z. B. Schmelzen, Kristallisation, Zersetzung)

von Ammoniumfumarat durch Messung des Wärmeflusses in die oder aus der Probe als

Funktion der Temperatur.

Gerät: Ein kalibriertes dynamisches Differenzkalorimeter.

Probenvorbereitung:

Eine kleine Menge Ammoniumfumarat (typischerweise 2-5 mg) wird in einen Aluminium-

DSC-Tiegel eingewogen.

Der Tiegel wird hermetisch verschlossen, um eine Verdampfung vor der Zersetzung zu

verhindern.

Experimentelle Bedingungen:

Temperaturbereich: Raumtemperatur bis 300 °C (oder höher, abhängig von der TGA-

Analyse).

Heizrate: Eine lineare Heizrate von 10 °C/min.

Atmosphäre: Eine inerte Atmosphäre (Stickstoff) mit einer konstanten Flussrate (z. B. 30-50

ml/min).

Referenz: Ein leerer, hermetisch verschlossener Aluminiumtiegel.

Durchführung:

Der Proben- und der Referenztiegel werden in die DSC-Zelle eingebracht.

Das Experiment wird mit den oben genannten Parametern gestartet.

Der Wärmeflussunterschied zwischen der Probe und der Referenz wird als Funktion der

Temperatur aufgezeichnet.

Die resultierende DSC-Kurve wird auf endotherme (Schmelzen, Verdampfen) und exotherme

(Kristallisation, Zersetzung) Peaks analysiert.
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Visualisierung von Arbeitsabläufen und logischen
Beziehungen
Die folgenden Diagramme, die in der DOT-Sprache von Graphviz erstellt wurden,

veranschaulichen den experimentellen Arbeitsablauf für die thermische Analyse und den

logischen Zusammenhang der Zersetzungswege.

Abbildung 1: Experimenteller Arbeitsablauf für die thermische Analyse von Ammoniumfumarat.

Abbildung 2: Mögliche Zersetzungswege von Ammoniumfumarat bei thermischer Belastung.

Diskussion der thermischen Stabilität und
Zersetzungswege
Basierend auf der Analyse verwandter Ammoniumcarboxylat-Salze können mehrere

Zersetzungswege für Ammoniumfumarat postuliert werden.[9]

Dissoziation in Säure und Ammoniak: Der wahrscheinlichste anfängliche Zersetzungsschritt

ist die reversible Dissoziation in seine Bestandteile: Fumarsäure und Ammoniak. Dieser

Prozess ist typisch für Ammoniumsalze schwacher Säuren. Der Massenverlust in der TGA

würde der Freisetzung von Ammoniak entsprechen, gefolgt von der Sublimation oder

Zersetzung der verbleibenden Fumarsäure bei höheren Temperaturen.

Dehydratisierung zu Amid: Ein weiterer möglicher Weg ist die intramolekulare oder

intermolekulare Dehydratisierung unter Bildung von Fumaramid und Wasser. Dies würde

ebenfalls zu einem Massenverlust in der TGA führen.

Vollständige Zersetzung: Bei ausreichend hohen Temperaturen wird Ammoniumfumarat

wahrscheinlich einer vollständigen Zersetzung in kleinere gasförmige Produkte wie

Kohlendioxid, Wasser und Stickoxide unterliegen.

Die tatsächlichen Zersetzungswege und die damit verbundenen Temperaturen hängen stark

von den experimentellen Bedingungen ab, insbesondere von der Heizrate und der

Atmosphäre. Eine gekoppelte TGA-Massenspektrometrie (TGA-MS) oder TGA-Fourier-

Transform-Infrarotspektroskopie (TGA-FTIR) wäre erforderlich, um die bei der Zersetzung

entstehenden Gase zu identifizieren und die genauen Zersetzungswege zu bestätigen.
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Bedeutung für die Arzneimittelentwicklung
Das Verständnis der thermischen Stabilität von Ammoniumfumarat ist für Fachleute in der

Arzneimittelentwicklung von entscheidender Bedeutung:

Formulierung: Die Kenntnis der Zersetzungstemperatur hilft bei der Auswahl geeigneter

Hilfsstoffe und Herstellungsverfahren (z. B. Granulierung, Tablettierung), bei denen erhöhte

Temperaturen auftreten können.

Herstellung: Prozesse wie das Trocknen müssen bei Temperaturen durchgeführt werden, die

deutlich unterhalb des Zersetzungsbeginns liegen, um die Integrität des Wirkstoffs zu

gewährleisten. Die Empfehlung, Ammoniumfumarat nicht über 70 °C zu trocknen, ist hier ein

wichtiger Anhaltspunkt.[1]

Lagerung und Haltbarkeit: Die thermische Stabilität beeinflusst die Lagerbedingungen und

die Haltbarkeit des Endprodukts. Eine Zersetzung im Laufe der Zeit kann die Wirksamkeit

des Arzneimittels verringern und zu Sicherheitsproblemen führen.

Salzauswahl: Bei der Auswahl von Salzen für neue chemische Wirkstoffe ist die thermische

Stabilität ein wichtiger Screening-Parameter. Ein Salz mit einer höheren

Zersetzungstemperatur ist im Allgemeinen für die Entwicklung robuster Formulierungen

vorzuziehen.

Fazit
Die thermische Stabilität von Ammoniumfumarat ist ein kritischer Faktor für seine Anwendung

in der pharmazeutischen Industrie. Obwohl detaillierte quantitative TGA- und DSC-Daten in der

wissenschaftlichen Literatur begrenzt sind, deuten die verfügbaren Informationen darauf hin,

dass die Zersetzung bei erhöhten Temperaturen ein wichtiger Aspekt ist. Die in diesem

Leitfaden beschriebenen Standard-Versuchsprotokolle für die TGA- und DSC-Analyse bieten

einen robusten Rahmen für die Charakterisierung der thermischen Eigenschaften von

Ammoniumfumarat und anderen pharmazeutischen Salzen. Ein gründliches Verständnis

seines thermischen Verhaltens ist unerlässlich, um die Entwicklung sicherer, stabiler und

wirksamer Arzneimittel zu gewährleisten. Zukünftige Studien, die gekoppelte Techniken wie

TGA-MS oder TGA-FTIR einsetzen, sind erforderlich, um die genauen Zersetzungsprodukte

und -wege aufzuklären.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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